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The ability to distinguish a dental restoration from the surrounding tooth structure on a
radiograph is a critical aspect of restorative dentistry. This property, known as radiopacity, is
essential for the diagnosis of secondary caries, assessment of marginal integrity, and detection
of voids.[1][2] This guide provides a comparative evaluation of the radiopacity of various
posterior composite resins, supported by experimental data, to aid researchers and dental
professionals in material selection.

All dental composites evaluated in the cited studies meet the minimum requirements set by the
International Organization for Standardization (ISO) 4049, which stipulates that the radiopacity
should be equal to or greater than that of the same thickness of aluminum.[1][3][4] For clinical
diagnosis, a radiopacity equal to or slightly greater than enamel is often considered ideal for
detecting recurrent caries.[5]

Quantitative Comparison of Radiopacity

The radiopacity of dental composites is primarily influenced by the type and concentration of
inorganic filler particles.[6] Elements with high atomic numbers, such as barium, strontium,
zirconium, and ytterbium, are incorporated into the filler to increase the material's ability to
absorb X-rays.[3][7] The following table summarizes the radiopacity values for a range of
commercially available posterior composite materials, expressed as an equivalent thickness of
aluminum (mm Al).
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) Radiopaque . .
Composite . Radiopacity
. Manufacturer Type Filler
Resin . (mm Al)
Composition
) Barium glass,
Tetric N-Ceram ] ] ]
) Ivoclar Vivadent Bulk-fill Ytterbium 11.05[3]
Bulk Fill
trifluoride
Zirconia, Silica,
Filtek One Bulk ] Ytterbium
_ 3M Bulk-fill _ _ 9.55[3], 3.1[7][8]
Fill trifluoride
clusters
Aura Bulk Fill SDI Limited Bulk-fill Not specified 9.52[3]
] FGM Dental ] Silanized silicon
Opus Bulk Fill Bulk-fill o 8.73[3]
Group dioxide
Charisma _ -
) Kulzer Universal Not specified ~6.65[5]
Diamond
Neo Spectra ST Dentsply Sirona Universal Not specified ~6.48[5]

Venus Bulk Flow

>250% Al (~2.5

Kulzer Bulk-fill Flowable  Not specified
ONE mm Al)[9][10]
Beautifil Bulk ] N
Shofu Bulk-fill Flowable  Not specified 2.96[11][12]
Flowable
x-tra base bulk ] N
il VOCO Bulk-fill Flowable  Not specified 2.92[11][12]
i
Strontium
alumino-fluoro-
SureFil SDR ) ) N
Fi Dentsply Sirona Bulk-fill Flowable  silicate glass, 2.89[11][12]
ow+
Ytterbium
fluoride
Filtek Bulk Fill ] N
3M Bulk-fill Flowable  Not specified 2.51[11][12]
Flow
] ] -~ Low to
Omnichroma Tokuyama Dental  Universal Not specified
average[1][6]
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Highest among
Filtek Universal 3M Universal Not specified tested universal
composites[1]

Barium
. _ _ fluoroborosilicate
Esthet-X HD Dentsply Sirona Micro-matrix ] Average[6][13]
glass, Nanofiller

silica

Note: Radiopacity values for the same material can vary between studies due to differences in
experimental setups and measurement techniques.

Experimental Protocols

The evaluation of composite radiopacity generally follows a standardized laboratory protocol,
adhering to ISO 4049 guidelines. A detailed summary of a typical experimental methodology is
provided below.

Specimen Preparation

e Molding: Disc-shaped specimens of each composite material are fabricated using
standardized molds, typically with a diameter of 5-10 mm and a thickness of 1-2 mm.[4][11]
[12][14]

o Curing: The composite material is placed into the mold, pressed between two glass plates to
ensure a flat and uniform surface, and light-cured according to the manufacturer's
instructions.[11]

o Control Groups: For comparison, specimens of human enamel and dentin are prepared in
the same dimensions. An aluminum step wedge with varying thicknesses (e.g., 1-10 mmin 1
mm increments) is used as a calibration standard.[3][4][11][14]

Radiographic Imaging
e Setup: The composite specimens, enamel/dentin sections, and the aluminum step wedge
are placed on a digital radiographic sensor (e.g., CCD or phosphor plate).[3][11][12][14]
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» Exposure: Radiographs are taken using a dental X-ray unit with standardized settings for
kilovoltage peak (kVp), milliamperage (mA), exposure time, and source-to-sensor distance.
[11][14]

Data Analysis
e Image Processing: The digital radiographic images are imported into imaging software (e.qg.,

ImageJ).[1]

o Gray Value Measurement: The mean gray value (MGV) is measured for each composite
specimen, each step of the aluminum wedge, and the enamel and dentin controls.[3][12]

» Calibration Curve: A calibration curve is generated by plotting the MGV of each step of the
aluminum wedge against its known thickness.

o Radiopacity Calculation: The MGV of each composite specimen is then used to calculate its
equivalent radiopacity in millimeters of aluminum (mm Al) by interpolation from the calibration
curve.[11][12]

» Statistical Analysis: Statistical tests (e.g., ANOVA) are performed to compare the radiopacity
values among the different composite materials.[3]

Experimental Workflow Diagram

The following diagram illustrates the typical workflow for the comparative evaluation of posterior
composite radiopacity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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